Cas no 477870-34-1 (4-(2,3-Dichlorobenzoyl)-N-(2-thienylmethyl)-1H-pyrrole-2-carboxamide)

• Product Name: 4-(2,3-Dichlorobenzoyl)-N-(2-thienylmethyl)-1H-pyrrole-2-carboxamide
• CAS No: 477870-34-1
• CID: 4652777
• Update Time: 2025-05-21

4-(2,3-Dichlorobenzoyl)-N-(2-thienylmethyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-Dichlorobenzoyl)-N-(2-thienylmethyl)-1H-pyrrole-2-carboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(2,3-Dichlorobenzoyl)-N-(2-thienylmethyl)-1H-pyrrole-2-carboxamide

Comprehensive Overview of 4-(2,3-Dichlorobenzoyl)-N-(2-thienylmethyl)-1H-pyrrole-2-carboxamide (CAS No. 477870-34-1)

The compound 4-(2,3-Dichlorobenzoyl)-N-(2-thienylmethyl)-1H-pyrrole-2-carboxamide (CAS No. 477870-34-1) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a dichlorobenzoyl moiety, a thienylmethyl substituent, and a pyrrole-2-carboxamide backbone. These features contribute to its potential applications in pharmaceutical research and material science. Researchers are increasingly interested in this compound due to its modular design, which allows for further derivatization and optimization.

In recent years, the demand for heterocyclic compounds like 4-(2,3-Dichlorobenzoyl)-N-(2-thienylmethyl)-1H-pyrrole-2-carboxamide has surged, driven by their versatility in drug discovery. The pyrrole and thiophene rings in its structure are particularly noteworthy, as these motifs are frequently explored in the development of kinase inhibitors and GPCR-targeted therapeutics. This aligns with current trends in precision medicine, where small molecules with high selectivity are prioritized.

The synthesis of CAS No. 477870-34-1 involves multi-step organic reactions, often starting from commercially available 2,3-dichlorobenzoic acid and 2-aminomethylthiophene. Key steps include amide coupling and N-alkylation, which require careful optimization to achieve high yields. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing the compound’s purity and confirming its structural integrity.

From a pharmacological perspective, the dichlorophenyl group in 4-(2,3-Dichlorobenzoyl)-N-(2-thienylmethyl)-1H-pyrrole-2-carboxamide may enhance binding affinity to hydrophobic protein pockets, a feature exploited in cancer therapeutics and anti-inflammatory agents. Recent studies suggest that similar compounds exhibit activity against tyrosine kinases, making them candidates for targeted therapy in oncology. However, further in vitro and in vivo studies are needed to validate its efficacy and safety profile.

Beyond pharmaceuticals, this compound’s conjugated π-system (due to the thiophene-pyrrole linkage) has sparked interest in organic electronics. Researchers are investigating its potential as a building block for OLEDs or conductive polymers, where electron-rich heterocycles play a pivotal role. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

Environmental and regulatory considerations for CAS 477870-34-1 are also gaining attention. As sustainability becomes a priority, green chemistry approaches—such as catalytic amidation or solvent-free synthesis—are being explored to minimize waste. Additionally, computational tools like molecular docking and QSAR modeling help predict its bioactivity, reducing reliance on extensive lab testing.

In summary, 4-(2,3-Dichlorobenzoyl)-N-(2-thienylmethyl)-1H-pyrrole-2-carboxamide represents a compelling case study in modern chemistry. Its structural complexity, combined with emerging applications in drug development and material innovation, positions it as a compound of enduring scientific interest. Future research will likely focus on expanding its utility while addressing synthetic and environmental challenges.